N-(3-chloro-4-fluorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C15H10ClFN2O2S/c16-11-6-9(3-4-12(11)17)18-15(20)8-10-7-13(21-19-10)14-2-1-5-22-14/h1-7H,8H2,(H,18,20)
• InChI Key: HXVGTOMVMJSBJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H10ClFN2O2S
• Molecular Weight: 336.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, commonly known as CFTR modulator, is a chemical compound used in scientific research to study cystic fibrosis. CFTR modulators work by targeting the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the flow of salt and water in and out of cells. Mutations in the CFTR gene can lead to the development of cystic fibrosis, a genetic disorder that affects the lungs, pancreas, and other organs. CFTR modulators have shown promise in improving lung function and reducing the frequency of pulmonary exacerbations in patients with cystic fibrosis.

Scientific Research Applications

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of compounds related to N-(3-chloro-4-fluorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide demonstrates the chemical versatility and potential for modification to enhance biological activity. One study described the synthesis of novel derivatives of this compound, focusing on their anti-inflammatory activity. The derivatives were synthesized through reactions involving substitutions at specific positions, and their structures were confirmed using spectroscopic methods such as 1H NMR and IR spectra. Among these derivatives, some showed significant anti-inflammatory activity, highlighting their potential therapeutic applications (Sunder & Maleraju, 2013).

Potential Therapeutic Applications

Antimicrobial Activity

Several derivatives related to N-(3-chloro-4-fluorophenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide have been synthesized and evaluated for their antimicrobial activity. For instance, sulfide and sulfone derivatives of a structurally similar compound demonstrated antimicrobial efficacy against both Gram-negative and Gram-positive bacteria, as well as fungal pathogens (Badiger et al., 2013).

Anticancer Activity

The exploration of anticancer activity is another significant area of application. Novel sulfonamide derivatives, including those structurally related to the compound , have been synthesized and tested for cytotoxic activity against various cancer cell lines, demonstrating potential as anticancer agents (Ghorab et al., 2015). Another study synthesized imidazothiadiazole analogs showing cytotoxic effects against breast cancer cell lines, suggesting the potential for development into anticancer drugs (Abu-Melha, 2021).